1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride
Overview
Description
“1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride” is a chemical compound with the CAS Number: 1810074-74-8 . It has a molecular weight of 175.66 . The IUPAC name for this compound is (S)-1- (5-methylfuran-2-yl)propan-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H/t7-;/m0./s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in an inert atmosphere .Scientific Research Applications
Synthesis and Chemical Transformations
- 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride has been utilized as an intermediate in the synthesis of structurally diverse chemical compounds. For instance, it has been involved in the formation of N-substituted pyrrole ring via the Paal–Knorr method, highlighting its role in the synthesis of heterocyclic compounds with potential biological activities (Stroganova et al., 2013).
- The compound has also been involved in studies focusing on the pharmacological characterization of κ-opioid receptor antagonists, showcasing its relevance in the development of novel therapeutic agents (Grimwood et al., 2011).
- In addition, its derivatives have been studied for their cytotoxic effects against cancer cell lines and microbial organisms, thus contributing to the field of drug discovery and development of antimicrobial agents (Weerachai Phutdhawong et al., 2019; Behbehani et al., 2011).
Material Science and Engineering
- In the realm of material science, this compound has been involved in the modification of polymers. Specifically, radiation-induced poly vinyl alcohol/acrylic acid hydrogels were modified through condensation reactions with various aliphatic and aromatic amines, demonstrating the compound's utility in the functional modification of materials (Aly & El-Mohdy, 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
Properties
IUPAC Name |
1-(5-methylfuran-2-yl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URFQDTRFLKESTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(O1)C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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